Cas no 261925-13-7 (bis(2-fluorophenyl)methanol)

• Product Name: bis(2-fluorophenyl)methanol
• CAS No: 261925-13-7
• MF: C₁₃H₁₀F₂O
• MW: 220.214710712433
• CID: 1430256
• PubChem ID: 18424663
• Update Time: 2025-05-20

bis(2-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-fluoro-a-(2-fluorophenyl)-
• AKOS012384687
• SCHEMBL1902230
• EN300-108222
• 2,2'-bisfluorobenzhydrol
• CS-0231399
• G49433
• Z1082406542
• bis(2-fluorophenyl)methanol
• DUWHHGVNDORBNQ-UHFFFAOYSA-N
• 261925-13-7

• Inchi： 1S/C13H10F2O/c14-11-7-3-1-5-9(11)13(16)10-6-2-4-8-12(10)15/h1-8,13,16H
• InChI Key： DUWHHGVNDORBNQ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1C=CC=CC=1F)O

Computed Properties

• Exact Mass: 220.07
• Monoisotopic Mass: 220.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on bis(2-fluorophenyl)methanol

Introduction to Bis(2-fluorophenyl)methanol (CAS No: 261925-13-7)

Bis(2-fluorophenyl)methanol, with the chemical formula C₁₃H₁₀FO₂ and a CAS number of 261925-13-7, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This compound, characterized by its dual 2-fluorophenyl groups attached to a methanol backbone, has garnered considerable attention due to its unique structural and chemical properties. The presence of fluorine atoms in its structure imparts distinct electronic and steric effects, making it a valuable building block for the development of various chemical entities.

The fluorine atom is known for its ability to influence the reactivity and metabolic stability of molecules, which is particularly relevant in drug design. Bis(2-fluorophenyl)methanol serves as a versatile intermediate in the synthesis of more complex molecules, including potential therapeutic agents. Its applications span across multiple domains, including agrochemicals, materials science, and medicinal chemistry.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced bioavailability and resistance to metabolic degradation. The bis(2-fluorophenyl)methanol structure exemplifies this trend, offering a scaffold that can be modified to produce molecules with improved pharmacological profiles. Researchers have been exploring its utility in the development of novel drugs targeting various diseases, including cancer and neurological disorders.

One of the most compelling aspects of bis(2-fluorophenyl)methanol is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating fluorine atoms into kinase inhibitors, chemists can enhance their binding affinity and selectivity. The fluorine atoms in bis(2-fluorophenyl)methanol can be strategically positioned to interact with key residues in the kinase active site, thereby improving the efficacy of the resulting inhibitors.

Recent studies have highlighted the importance of fluorinated aryl compounds in medicinal chemistry. A notable example is the development of fluorinated analogs of existing drugs that exhibit superior pharmacokinetic properties. Bis(2-fluorophenyl)methanol has been utilized in the synthesis of such analogs, demonstrating its versatility as a synthetic intermediate. The ability to introduce fluorine atoms at specific positions allows for fine-tuning of molecular properties, leading to compounds with enhanced therapeutic potential.

The structural motif of bis(2-fluorophenyl)methanol also finds applications in materials science. Fluorinated aromatic compounds are known for their thermal stability and electronic properties, making them suitable for use in organic electronics and liquid crystal displays. The bis(2-fluorophenyl)methanol structure can be further functionalized to create materials with tailored properties, such as improved charge transport or luminescence characteristics.

In conclusion, bis(2-fluorophenyl)methanol (CAS No: 261925-13-7) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its unique structural features, particularly the presence of fluorine atoms, make it an invaluable tool for synthetic chemists. As research continues to uncover new applications for fluorinated compounds, bis(2-fluorophenyl)methanol is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.